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Compound of Interest

Compound Name: Thujol

CAS No.: 21653-20-3

Cat. No.: B1252900

Get Quote

Before handling Thujol, it is crucial to understand its associated hazards. Thujol is a

neurotoxic monoterpene ketone.[5][6][7] The primary risks involve its combustibility, oral

toxicity, and environmental impact.[1][3]

Key Hazard Data

A summary of quantitative safety data is presented below to inform risk assessments and

handling procedures.
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Property Value Source

GHS Classification

Flammable liquids (Category

4), H227; Acute toxicity, Oral

(Category 4), H302; Skin

sensitisation (Category 1),

H317; Hazardous to the

aquatic environment - chronic

hazard (Category 3), H412

[1][2][3][4]

Signal Word Warning [2][3][7]

Acute Toxicity (Oral) LD50 (Rat): 500 mg/kg [1][4]

Physical State Colorless liquid

Density 0.92 - 0.93 g/cm³ [4]

Personal Protective Equipment (PPE)
When handling Thujol, including during disposal procedures, all personnel must wear

appropriate Personal Protective Equipment (PPE) to minimize exposure.

Hand Protection: Wear impermeable and resistant protective gloves.[2]

Eye/Face Protection: Use safety goggles with side protection or a face shield.[2][4]

Skin and Body Protection: Wear a lab coat. Change any contaminated clothing immediately.

[1][4]

Step-by-Step Disposal Protocol
Thujol and its containers must be treated as hazardous waste.[3] Under no circumstances

should Thujol be disposed of down the drain or in regular trash, as it is harmful to aquatic life

and can contaminate water sources.[1][3][4]

Methodology for Waste Collection and Disposal:
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Waste Determination: As soon as Thujol is identified as a waste product, it must be

managed as regulated hazardous waste.[8]

Segregation of Waste:

Liquid Thujol Waste: Collect all liquid waste containing Thujol (e.g., unused solutions,

reaction mixtures) in a dedicated, compatible container. Do not mix with other waste

streams unless explicitly permitted by your institution's Environmental Health & Safety

(EHS) department.

Contaminated Solids: Collect any materials grossly contaminated with Thujol, such as

paper towels, gloves, or absorbent spill pads, in a separate, clearly labeled solid waste

container.[9]

Container Requirements:

Compatibility: Use a container made of a material compatible with Thujol.[8][9]

Labeling: Clearly label the container with the words "Hazardous Waste" and list all

contents, including "Thujol."[9] Ensure any old labels are removed or fully obscured.[9]

Closure: Keep the waste container tightly sealed at all times, except when actively adding

waste.[8][9] This prevents the release of vapors.

Storage:

Store the sealed and labeled waste container in a designated "Satellite Accumulation

Area" (SAA) within the laboratory.[10]

The SAA must be at or near the point of generation and under the control of the laboratory

personnel.[9]

Ensure the storage area is cool and well-ventilated, away from heat, sparks, open flames,

or other ignition sources.[1][2]

Arranging Disposal:
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Once the waste container is full or has been in the SAA for the maximum allowed time

(typically up to one year for partially filled containers), arrange for pickup.[10]

Contact your institution's EHS or equivalent department to schedule a waste pickup.

Follow all institutional procedures for documenting and handing over the waste. Disposal

must be carried out in accordance with all local, regional, and national regulations.[3]

Emergency Protocol: Spill Cleanup
In the event of a Thujol spill, immediate and correct action is required to prevent exposure and

environmental contamination.

Methodology for Spill Containment and Cleanup:

Evacuate and Ventilate: If the spill is large, evacuate non-essential personnel from the

immediate area. Ensure adequate ventilation.[3][4]

Control Ignition Sources: Extinguish all nearby open flames and turn off any equipment that

could create a spark.[1][2]

Contain the Spill: Prevent the spill from spreading. Critically, do not let the product enter

drains.[1][3][4] Use spill socks or other barriers if necessary and cover any nearby drains.[1]

[3][4]

Absorb the Liquid: Cover the spill with a liquid-absorbent, non-combustible material such as

Chemizorb®, sand, or diatomaceous earth.[1][3][4]

Collect the Waste: Carefully scoop the absorbed material and place it into a designated

hazardous waste container for solids.

Decontaminate the Area: Clean the affected area thoroughly.

Dispose of Cleanup Materials: Treat all materials used for cleanup (absorbent, gloves, etc.)

as hazardous waste and place them in the contaminated solids waste container.[9]

Disposal Workflow Visualization
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The following diagram illustrates the logical workflow for the proper management and disposal

of Thujol waste.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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